Cas no 905926-85-4 ((2-Ethynylphenyl)boronic acid)

(2-Ethynylphenyl)boronic acid structure

Product Name:(2-Ethynylphenyl)boronic acid

CAS No:905926-85-4

MF:C₈H₇BO₂

MW:145.95098233223

MDL:MFCD10697431

CID:1951303

PubChem ID:55262501

Update Time:2025-10-28

(2-Ethynylphenyl)boronic acid Chemical and Physical Properties

Names and Identifiers

- (2-ETHYNYLPHENYL)BORONIC ACID
- (2-ETHYNYLPHENYL)BORANEDIOL
- 2-Ethynylphenylboronic acid
- 2-ethynylbenzeneboronic acid
- Boronic acid, B-(2-ethynylphenyl)-
- AB59599
- B-(2-Ethynylphenyl)boronic acid (ACI)
- Boronic acid, (2-ethynylphenyl)- (9CI)
- CS-0088076
- AKOS006302506
- (2-ETHYNYLPHENYL)BORONICACID
- MFCD10697431
- 905926-85-4
- s10014
- Z1198277526
- AS-59762
- SY068164
- EN300-6768333
- (2-Ethynylphenyl)boronic acid
- MDL： MFCD10697431
- Inchi： 1S/C8H7BO2/c1-2-7-5-3-4-6-8(7)9(10)11/h1,3-6,10-11H
- InChI Key： SRDKWIRBSWWARM-UHFFFAOYSA-N
- SMILES： C#CC1C(B(O)O)=CC=CC=1

Computed Properties

Exact Mass: 146.05400
Monoisotopic Mass: 146.0539096g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 11
Rotatable Bond Count: 2
Complexity: 170
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 40.5

Experimental Properties

PSA: 40.46000
LogP: -0.65230

(2-Ethynylphenyl)boronic acid Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Chemenu	CM218587-1g	(2-Ethynylphenyl)boronic acid	905926-85-4	95+%	1g	$140	2021-08-04
Chemenu	CM218587-5g	(2-Ethynylphenyl)boronic acid	905926-85-4	95+%	5g	$529	2021-08-04
SHANG HAI XIAN DING Biotechnology Co., Ltd.	B-AI052-200mg	(2-Ethynylphenyl)boronic acid	905926-85-4	98%	200mg	319.0CNY	2021-08-04
TRC	E932328-100mg	(2-Ethynylphenyl)boronic acid	905926-85-4		100mg	$ 81.00	2023-09-07
TRC	E932328-250mg	(2-Ethynylphenyl)boronic acid	905926-85-4		250mg	$ 155.00	2023-09-07
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TRC	E932328-1g	(2-Ethynylphenyl)boronic acid	905926-85-4		1g	$ 295.00	2022-06-05
Alichem	A019109343-5g	(2-Ethynylphenyl)boronic acid	905926-85-4	95%	5g	$984.96	2023-08-31
Apollo Scientific	OR908345-1g	(2-Ethynylphenyl)boronic acid	905926-85-4	98%	1g	£150.00	2023-09-02
Apollo Scientific	OR908345-5g	(2-Ethynylphenyl)boronic acid	905926-85-4	98%	5g	£595.00	2023-09-02

(2-Ethynylphenyl)boronic acid Production Method

Production Method 1

1175710-68-5

905926-85-4

Reaction Conditions

1.1 Reagents: Lithium hydroxide, monohydrate Solvents: Tetrahydrofuran , Water

Reference

: Asymmetric synthesis of heteroaryl atropisomers via a gold-catalyzed cycloisomerization-amination cascade reaction

Guo, Rui; Li, Kang-Nan; Liu, Bin; Zhu, Hua-Jie; Fan, Yu-Meng; et al, Chemical Communications (Cambridge, 2014, 50(41), 5451-5454

Production Method 2

38274-16-7

905926-85-4

Reaction Conditions

1.1 Reagents: Butyllithium Solvents: Tetrahydrofuran , Hexane ; -78 °C; 1 h, -78 °C
1.2 Reagents: Triisopropyl borate ; overnight, -78 °C → rt
1.3 Reagents: Hydrochloric acid Solvents: Water
1.4 Reagents: Sodium hydroxide Solvents: Tetrahydrofuran , Water

Reference

: Synthesis of substituted benzooxaborinin-1-ols via palladium-catalyzed cyclization of alkenyl- and alkynyl-boronic acids

Benhamou, Laure; Walker, Daniel W.; Bucar, Dejan-Kresimir; Aliev, Abil E.; Sheppard, Tom D., Organic & Biomolecular Chemistry, 2016, 14(34), 8039-8043